3-Ethyl-3-methylpyrrolidin-2-one
Overview
Description
3-Ethyl-3-methylpyrrolidin-2-one is a useful research compound. Its molecular formula is C7H13NO and its molecular weight is 127.187. The purity is usually 95%.
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Scientific Research Applications
Crystal Structures in Pharmaceutical Development : Investigation of 3-Ethyl-3-phenylpyrrolidin-2-one (EPP), an experimental anticonvulsant, revealed that its racemic and enantiopure forms adopt significantly different crystal structures. These structural differences in the solid state are crucial for understanding its pharmaceutical properties like solubility and bioavailability (Krivoshein et al., 2017).
Organic Synthesis Applications : N-methylpyrrolidin-2-one hydrotribromide (MPHT) has found extensive use in organic synthesis. It's used in bromination, oxidation, and epoxide ring-opening reactions among others, noted especially for its environmentally friendly character (Jain & Sain, 2010).
Polymer and Material Science Applications
Polymer Synthesis : N-Benzyl-3-methylenepyrrolidin-2-one was homopolymerized under free radical conditions, yielding isotactic polymers. These polymers, especially when homopolymerized in water in the presence of methylated β-cyclodextrin, showed notable glass transition temperatures, indicating potential material science applications (Neuhaus & Ritter, 2015).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that pyrrolidin-2-one derivatives, to which 3-ethyl-3-methylpyrrolidin-2-one belongs, play a significant role in various biological activities .
Mode of Action
It is known that pyrrolidin-2-one derivatives interact with their targets in a way that leads to changes in the biological system .
Biochemical Pathways
It is known that pyrrolidin-2-one derivatives can influence various biochemical pathways .
Pharmacokinetics
These properties significantly impact the bioavailability of the compound .
Result of Action
It is known that pyrrolidin-2-one derivatives can have various effects at the molecular and cellular level .
Action Environment
It is known that environmental factors can significantly influence the action of pyrrolidin-2-one derivatives .
Properties
IUPAC Name |
3-ethyl-3-methylpyrrolidin-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO/c1-3-7(2)4-5-8-6(7)9/h3-5H2,1-2H3,(H,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJIPQXKCGKZAKM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1(CCNC1=O)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
127.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
175698-04-1 |
Source
|
| Record name | 3-ethyl-3-methylpyrrolidin-2-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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